Cas no 42873-96-1 (4-(cyclohexyloxy)Phenol)
4-(cyclohexyloxy)Phenol Chemical and Physical Properties
Names and Identifiers
-
- 4-(cyclohexyloxy)Phenol
- 4-cyclohexyloxyphenol
-
- Inchi: 1S/C12H16O2/c13-10-6-8-12(9-7-10)14-11-4-2-1-3-5-11/h6-9,11,13H,1-5H2
- InChI Key: OTDAKOHTLSGIIA-UHFFFAOYSA-N
- SMILES: O(C1C=CC(=CC=1)O)C1CCCCC1
4-(cyclohexyloxy)Phenol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C994360-25mg |
4-(cyclohexyloxy)phenol |
42873-96-1 | 25mg |
$ 70.00 | 2022-06-06 | ||
| TRC | C994360-50mg |
4-(cyclohexyloxy)phenol |
42873-96-1 | 50mg |
$ 95.00 | 2022-06-06 | ||
| TRC | C994360-250mg |
4-(cyclohexyloxy)phenol |
42873-96-1 | 250mg |
$ 365.00 | 2022-06-06 | ||
| Enamine | EN300-69582-0.05g |
4-(cyclohexyloxy)phenol |
42873-96-1 | 95.0% | 0.05g |
$88.0 | 2025-02-20 | |
| Enamine | EN300-69582-0.1g |
4-(cyclohexyloxy)phenol |
42873-96-1 | 95.0% | 0.1g |
$132.0 | 2025-02-20 | |
| Enamine | EN300-69582-0.25g |
4-(cyclohexyloxy)phenol |
42873-96-1 | 95.0% | 0.25g |
$188.0 | 2025-02-20 | |
| Enamine | EN300-69582-0.5g |
4-(cyclohexyloxy)phenol |
42873-96-1 | 95.0% | 0.5g |
$353.0 | 2025-02-20 | |
| Enamine | EN300-69582-1.0g |
4-(cyclohexyloxy)phenol |
42873-96-1 | 95.0% | 1.0g |
$470.0 | 2025-02-20 | |
| Enamine | EN300-69582-2.5g |
4-(cyclohexyloxy)phenol |
42873-96-1 | 95.0% | 2.5g |
$923.0 | 2025-02-20 | |
| Enamine | EN300-69582-5.0g |
4-(cyclohexyloxy)phenol |
42873-96-1 | 95.0% | 5.0g |
$1364.0 | 2025-02-20 |
4-(cyclohexyloxy)Phenol Related Literature
-
Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
-
Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
Additional information on 4-(cyclohexyloxy)Phenol
Recent Advances in the Study of 4-(Cyclohexyloxy)Phenol (CAS: 42873-96-1) in Chemical Biology and Pharmaceutical Research
4-(Cyclohexyloxy)Phenol (CAS: 42873-96-1) is a chemical compound that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This phenolic derivative, characterized by its cyclohexyl ether substitution, has been explored for its unique physicochemical properties and biological activities. Recent studies have focused on its synthesis, structural modifications, and potential therapeutic applications, making it a compound of interest for researchers in medicinal chemistry and drug development.
One of the key areas of research involving 4-(Cyclohexyloxy)Phenol is its role as an intermediate in the synthesis of more complex bioactive molecules. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of novel anti-inflammatory agents. The study highlighted that the cyclohexyloxy group enhances the compound's lipophilicity, thereby improving its membrane permeability and bioavailability. This property is particularly advantageous for designing drugs targeting intracellular pathways.
In addition to its synthetic applications, 4-(Cyclohexyloxy)Phenol has been investigated for its direct biological effects. A recent preprint on bioRxiv reported its antioxidant properties, showing that the compound effectively scavenges reactive oxygen species (ROS) in vitro. The study suggested that these antioxidant effects could be leveraged in the development of therapies for oxidative stress-related diseases, such as neurodegenerative disorders and cardiovascular diseases. However, further in vivo studies are needed to validate these findings.
Another notable advancement is the exploration of 4-(Cyclohexyloxy)Phenol in cancer research. A 2024 paper in Cancer Research revealed that derivatives of this compound exhibit selective cytotoxicity against certain cancer cell lines, particularly those with dysregulated apoptosis pathways. The researchers proposed that the compound's ability to modulate pro-apoptotic proteins could be harnessed for targeted cancer therapies. This discovery opens new avenues for the design of small-molecule anticancer agents.
Despite these promising findings, challenges remain in the clinical translation of 4-(Cyclohexyloxy)Phenol-based therapies. Issues such as metabolic stability, toxicity profiles, and formulation optimization need to be addressed. Recent efforts have focused on structural optimization to improve these parameters. For instance, a study in European Journal of Medicinal Chemistry (2024) described the synthesis of fluorinated analogs with enhanced metabolic stability and reduced off-target effects.
In conclusion, 4-(Cyclohexyloxy)Phenol (CAS: 42873-96-1) represents a versatile scaffold in chemical biology and pharmaceutical research. Its applications range from serving as a synthetic intermediate to exhibiting direct biological activities with therapeutic potential. Ongoing research aims to overcome existing limitations and unlock its full potential in drug discovery and development. Future studies should prioritize translational research to bridge the gap between laboratory findings and clinical applications.
42873-96-1 (4-(cyclohexyloxy)Phenol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)